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Compound of Interest

Compound Name: Benzyl isoamyl ether

Cat. No.: B1672212

For researchers, scientists, and professionals in drug development, a thorough understanding
of a compound's physicochemical properties is paramount. This guide provides a detailed
comparison of experimentally determined and computationally predicted properties of Benzyl
Isoamyl Ether (CAS No. 122-73-6), a compound utilized in the fragrance industry.[1][2][3] This
analysis aims to offer a clear perspective on the accuracy of computational models and the
importance of experimental validation.

Physicochemical Properties: A Side-by-Side
Comparison

The following table summarizes the key experimental and computed physical and chemical
properties of Benzyl Isoamyl Ether. This allows for a direct comparison between measured
values and theoretical predictions.
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] Method/Source
Property Experimental Value = Computed Value
(Computed)
Molecular Formula C12H1s0 C12H1s0 PubChem
Molecular Weight 178.27 g/mol [4][5] 178.27 g/mol PubChem
N , 237.00 - 238.00 °C @ _
Boiling Point Not Available
748.00 mm Hg[1]
105.00 °C @ 20.00
mm Hg[1]
N _ 0.90400 to 0.90800 @ _
Specific Gravity Not Available
25.00 °CJ[1]
Density 0.91 g/cm3[2][3][6] Not Available
_ 1.48100 to 1.48500 @ _
Refractive Index Not Available

20.00 °C[1]

Flash Point

> 212.00 °F TCC (>
100.00 °C)[1]

110°C (lit.)[2][3]

logP (o/w)

3.249

Crippen Method[7]

41.57 mg/L @ 25 °C

Water Solubility logl0ws = -3.29 Crippen Method[7]
(est.)[1]
Standard Gibbs free ]
) Not Available 55.13 kJ/mol Joback Method[7][8]

energy of formation
Enthalpy of formation Not Available -191.98 kJ/mol Joback Method[7]
Enthalpy of fusion Not Available 18.54 kJ/mol Joback Method[7]
Enthalpy of )

o Not Available 46.60 kd/mol Joback Method[7]
vaporization

Experimental Protocols
Synthesis of Benzyl Isoamyl Ether
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A common method for the preparation of Benzyl Isoamyl Ether involves the reaction of Benzyl
chloride with iso-Amyl alcohol under alkaline conditions.[2][3] Another general procedure for
synthesizing benzyl ethers involves the following steps:

A mixture of the alcohol (in this case, isoamyl alcohol), 2-benzyloxypyridine, and magnesium
oxide in a suitable solvent like toluene is prepared.

The mixture is cooled, and methyl triflate is added.

The reaction mixture is then heated for a specified period.[9]

The final product is purified, often through distillation.[9]

It is important to note that all reactions should be carried out under anhydrous conditions and in
an inert atmosphere (e.g., nitrogen) to prevent unwanted side reactions.[10]

Workflow for Property Comparison

The following diagram illustrates the logical workflow for comparing experimental and
computed properties of a chemical compound like Benzyl Isoamyl Ether.
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Workflow for Comparing Experimental and Computed Properties
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Caption: A flowchart illustrating the parallel workflows for obtaining and comparing experimental
and computed chemical property data.

This guide highlights that while computational methods provide valuable estimations for a
range of molecular properties, experimental data remains the gold standard for validation. The
discrepancies between computed and experimental values, where available, underscore the
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importance of laboratory-based measurements for establishing definitive physicochemical
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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